3-(1,1-difluoroethyl)-2-fluorobenzoic acid

• IUPAC Name: 3-(1,1-difluoroethyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C9H7F3O2/c1-9(11,12)6-4-2-3-5(7(6)10)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key: CFNGUFZOAQLPPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC(=C1F)C(=O)O)(F)F
• Molecular Formula: C9H7F3O2
• Molecular Weight: 204.15 g/mol

Description

3-(1,1-difluoroethyl)-2-fluorobenzoic acid, referred to as DFEB, is a fluorinated aromatic acid that is used in a variety of scientific research applications. DFEB has a wide range of properties that make it a useful tool for research in biochemistry, physiology, and other areas of scientific study.

Scientific Research Applications

DFEB has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as fluorinated aromatic acids, fluorinated heterocycles, and fluorinated amino acids. DFEB has also been used in the synthesis of biologically active molecules, such as inhibitors of enzymes, and in the study of protein-protein interactions. Additionally, DFEB has been used in the synthesis of fluorescent probes and in the study of receptor-ligand interactions.

Mechanism Of Action

DFEB is a fluorinated aromatic acid that can interact with proteins and other biological molecules. It has been observed to interact with the amino acid tyrosine, as well as with other biologically relevant molecules, such as lipids, carbohydrates, and nucleic acids. The mechanism of action of DFEB is not yet fully understood, but it is believed that the fluorinated groups on the molecule interact with the hydrophobic patches on proteins and other molecules, resulting in an alteration of their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFEB have not yet been fully studied. However, it has been observed to interact with proteins and other biological molecules, resulting in an alteration of their structure and function. It is believed that DFEB can act as an inhibitor of enzymes, and it has been observed to have an effect on the activity of various proteins, including kinases and phosphatases. Additionally, DFEB has been observed to interact with DNA, resulting in an alteration of its structure and function.

Advantages And Limitations For Lab Experiments

DFEB has several advantages that make it a useful tool for laboratory experiments. It is highly soluble in organic solvents, making it easy to work with in the lab. Additionally, it is relatively inexpensive, making it a cost-effective reagent for research. However, DFEB is also limited in its use, as it is not as stable as some other fluorinated aromatic acids, and it can react with other molecules in the laboratory environment.

Future Directions

The future of DFEB research is promising, as there are many potential applications for this fluorinated aromatic acid. It could be used in the development of new drugs and therapeutics, as well as in the study of protein-protein interactions. Additionally, it could be used to study the effects of fluorinated compounds on biological systems, and to develop new fluorescent probes for imaging and other applications. Finally, it could be used to study the effects of fluorinated compounds on DNA and other biomolecules, and to develop new methods for the synthesis of fluorinated compounds.

Synthesis Methods

DFEB can be synthesized in a variety of ways, including the reaction of 1,1-difluoroethylene with 2-fluorobenzoic acid, the reaction of 1,1-difluoroethylene with 2-fluorobenzoic anhydride, and the reaction of 1,1-difluoroethylene with 2-fluorobenzaldehyde. The most common method involves reacting 1,1-difluoroethylene with 2-fluorobenzoic anhydride in a solvent such as dichloromethane. This reaction is typically carried out at room temperature under an inert atmosphere, such as nitrogen or argon, and yields DFEB in high yields.